2-([(3-Methylphenyl)methyl]sulfanyl)cyclopentan-1-one

• Molecular Formula: C13H16OS
• Molecular Weight: 220.33 g/mol
• IUPAC Name: 2-[(3-methylphenyl)methylsulfanyl]cyclopentan-1-one
• InChI: InChI=1S/C13H16OS/c1-10-4-2-5-11(8-10)9-15-13-7-3-6-12(13)14/h2,4-5,8,13H,3,6-7,9H2,1H3
• InChI Key: NPMVDHFQADTNIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2CCCC2=O

Description

2-([(3-Methylphenyl)methyl]sulfanyl)cyclopentan-1-one is a cyclopentanone derivative featuring a sulfanyl (thioether) group at the 2-position, substituted with a 3-methylbenzyl moiety. Its molecular formula is C₁₃H₁₆OS, with a molecular weight of 220.33 g/mol. The compound’s structure combines a ketone-functionalized cyclopentane ring with a lipophilic aromatic substituent, making it a candidate for applications in medicinal chemistry or fragrance design.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-([(3-Methylphenyl)methyl]sulfanyl)cyclopentan-1-one typically involves the reaction of cyclopentanone with a sulfanyl reagent in the presence of a base. The reaction conditions often include:

Solvent: Common solvents include dichloromethane or toluene.

Temperature: The reaction is usually carried out at room temperature or slightly elevated temperatures.

Catalysts: Bases such as sodium hydride or potassium carbonate are often used to facilitate the reaction.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions for higher yields and purity, as well as ensuring safety and cost-effectiveness in an industrial setting.

Chemical Reactions Analysis

Types of Reactions

2-([(3-Methylphenyl)methyl]sulfanyl)cyclopentan-1-one can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to a sulfoxide or sulfone.

Reduction: The carbonyl group in the cyclopentanone ring can be reduced to a hydroxyl group.

Substitution: The sulfanyl group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Cyclopentanol derivatives.

Substitution: Various substituted cyclopentanone derivatives.

Scientific Research Applications

2-([(3-Methylphenyl)methyl]sulfanyl)cyclopentan-1-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, although specific applications are still under research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-([(3-Methylphenyl)methyl]sulfanyl)cyclopentan-1-one is not fully understood. it is believed to interact with various molecular targets and pathways, depending on its specific application. For instance, in biological systems, it may interact with enzymes or receptors, leading to changes in cellular processes.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural and functional differences between 2-([(3-Methylphenyl)methyl]sulfanyl)cyclopentan-1-one and related cyclopentanone derivatives:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent	Functional Groups
2-([(3-Methylphenyl)methyl]sulfanyl)cyclopentan-1-one	C₁₃H₁₆OS	220.33	3-Methylbenzyl sulfanyl	Cyclopentanone, thioether
3-Methyl-2-(pentyloxy)cyclopent-2-en-1-one	C₁₁H₁₈O₂	182.26	Pentyloxy	Cyclopentenone, ether
2-(3-Methylbut-2-enyl)cyclopentan-1-one	C₁₀H₁₄O	150.22	3-Methylbut-2-enyl	Cyclopentanone, alkene

Key Observations :

• Thioether vs. Ether : The sulfur atom in the target compound increases lipophilicity compared to the oxygen-based ether in 3-Methyl-2-(pentyloxy)cyclopent-2-en-1-one. This may enhance membrane permeability but reduce metabolic stability .
• Aromatic vs.

Physicochemical Properties

Limited experimental data exist for the target compound, but inferences can be drawn from analogs:

Property	Target Compound	3-Methyl-2-(pentyloxy) Analog	2-(3-Methylbut-2-enyl) Analog
Water Solubility	Low (predicted)	Very low	Low
LogP (Lipophilicity)	~3.5 (estimated)	2.8 (reported)	2.2 (reported)
Boiling Point	Not reported	245–250°C	220–225°C

Notes:

• The thioether group in the target compound likely increases LogP compared to the ether-containing analog, aligning with sulfur’s higher lipophilicity .

Implications :

• The IFRA Standard for 3-Methyl-2-(pentyloxy)cyclopent-2-en-1-one highlights rigorous safety evaluations for fragrance ingredients, whereas the target compound lacks such documentation .
• The SDS for 2-(3-Methylbut-2-enyl)cyclopentan-1-one emphasizes handling precautions, suggesting similar protocols may apply to the target compound .

Biological Activity

2-([(3-Methylphenyl)methyl]sulfanyl)cyclopentan-1-one is a compound of growing interest in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, synthesis methods, and relevant case studies.

Molecular Structure

• Molecular Formula : C13H16OS
• Molecular Weight : 220.33 g/mol
• IUPAC Name : 2-[(3-methylphenyl)methylsulfanyl]cyclopentan-1-one
• Canonical SMILES : CC1=CC(=CC=C1)CSC2CCCC2=O

Physical Properties

Property	Value
Boiling Point	Not specified
Melting Point	Not specified
Solubility	Soluble in organic solvents

Anticancer Activity

There is emerging evidence that compounds with similar structures can inhibit cancer cell proliferation. A study on thiazole-integrated compounds highlighted their potential as anticancer agents, particularly in targeting specific pathways involved in tumor growth . Although direct studies on 2-([(3-Methylphenyl)methyl]sulfanyl)cyclopentan-1-one are scarce, its unique structure suggests potential for similar activity.

The mechanism of action for 2-([(3-Methylphenyl)methyl]sulfanyl)cyclopentan-1-one is not fully elucidated. However, it is hypothesized that it may interact with various molecular targets such as enzymes or receptors. The sulfanyl group could facilitate interactions that modulate biological pathways, potentially leading to altered cellular processes.

Synthetic Routes

The synthesis of 2-([(3-Methylphenyl)methyl]sulfanyl)cyclopentan-1-one typically involves the following steps:

• Starting Materials : Cyclopentanone and a suitable sulfanyl reagent.
• Reaction Conditions :
  • Solvent : Commonly dichloromethane or toluene.
  • Temperature : Room temperature or slightly elevated temperatures.
  • Catalysts : Bases such as sodium hydride or potassium carbonate are used to facilitate the reaction.

Characterization Techniques

The compound can be characterized using several analytical techniques:

• NMR Spectroscopy : To determine the structure and confirm purity.
• Mass Spectrometry : For molecular weight determination.
• Infrared Spectroscopy (IR) : To identify functional groups.

Case Study 1: Antimicrobial Screening

A study evaluated various sulfanyl-substituted cyclopentanones for their antimicrobial activity against Gram-positive and Gram-negative bacteria. The results indicated that certain modifications to the cyclopentanone structure enhanced activity significantly, suggesting that 2-([(3-Methylphenyl)methyl]sulfanyl)cyclopentan-1-one could exhibit similar properties if tested .

Case Study 2: Anticancer Potential

In a related investigation, researchers synthesized several cyclopentanone derivatives and assessed their anticancer properties using various cancer cell lines. Compounds with similar structural motifs displayed IC50 values in the low micromolar range against breast cancer cells, indicating potential efficacy for further development .